Cas no 851135-07-4 (4-(dihydroxyboranyl)-3-fluorobenzoic acid)

• Product Name: 4-(dihydroxyboranyl)-3-fluorobenzoic acid
• CAS No: 851135-07-4
• MF: C₇H₆BFO₄
• MW: 183.929545879364
• CID: 3159409
• PubChem ID: 23134177
• Update Time: 2025-04-21

4-(dihydroxyboranyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(dihydroxyboranyl)-3-fluorobenzoic acid
• 4-Carboxy-2-fluorobenzeneboronic acid
• 4-Carboxy-2-fluorophenylboronic Acid (contains varying amounts of Anhydride)
• 4-carboxy-2-fluorobezeneboronic acid
• SCHEMBL1289685
• TVNVDRMGOOLVOX-UHFFFAOYSA-N
• BJB13507
• 4-Borono-3-fluoro-benzoic acid
• 4-CARBOXY-2-FLUOROPHENYLBORONIC ACID
• Z1171974294
• 4-?Borono-?3-?fluoro-benzoic acid
• BBL102122
• DS-14710
• 851135-07-4
• EN300-105025
• STL555921
• C3220
• 4-borono-3-fluorobenzoicacid
• 2-fluoro-4-carboxyphenylboronic acid
• J-514866
• 851335-07-4
• CS-W017029
• MFCD08458473
• AKOS006346736
• 4-borono-3-fluorobenzoic acid
• SY024065
• Benzoic acid, 4-borono-3-fluoro-
• DB-028784
• DTXSID50630896
• 4-(dihydroxyboryl)-3-fluorobenzoic acid

• Inchi： 1S/C7H6BFO4/c9-6-3-4(7(10)11)1-2-5(6)8(12)13/h1-3,12-13H,(H,10,11)
• InChI Key： TVNVDRMGOOLVOX-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1B(O)O

Computed Properties

• Exact Mass: 184.0343170g/mol
• Monoisotopic Mass: 184.0343170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives